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LONGMONT, CO – For researchers, scientists, and drug development professionals engaged

in genomic analysis, the accurate detection of chromosomal inversions is paramount. These

structural rearrangements, where a segment of a chromosome is reversed end-to-end, can

have significant implications in disease etiology and drug development. This guide provides an

objective comparison of Kromatid’s directional Genomic Hybridization (dGH™) technology and

traditional Fluorescence In Situ Hybridization (FISH) for the detection of chromosomal

inversions, supported by available experimental data and detailed methodologies.

Executive Summary
Directional Genomic Hybridization (dGH™) emerges as a superior technique for the detection

of chromosomal inversions, particularly for small-scale events that are often missed by

traditional FISH. The fundamental difference lies in their approach to probe hybridization.

Traditional FISH utilizes double-stranded DNA probes that bind to both sister chromatids,

masking the tell-tale signature of an inversion. In contrast, dGH™ employs single-stranded,
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direction-specific probes that hybridize to only one chromatid. This innovative approach allows

for the direct visualization of DNA sequence orientation, making inversions readily identifiable.

While traditional FISH remains a valuable tool for detecting larger chromosomal abnormalities,

its utility in identifying inversions is significantly limited.

Principle of Detection
Traditional FISH
Traditional FISH relies on fluorescently labeled DNA probes that are complementary to a

specific chromosomal region. These probes are hybridized to denatured chromosomal DNA on

a microscope slide. In a normal chromosome, the probe will bind to its target sequence on both

sister chromatids, resulting in two co-localized fluorescent signals. In the case of an inversion,

the DNA sequence is flipped, but because the probe is double-stranded and binds to both DNA

strands, the overall signal pattern on the metaphase chromosome remains largely unchanged.

This makes the detection of all but the largest inversions, which might be identified by a shift in

the location of the centromere or telomere, extremely challenging.

KROMATID dGH™
Kromatid’s dGH™ technology overcomes the limitations of traditional FISH by using a strand-

specific hybridization strategy. The process involves the selective removal of newly synthesized

daughter DNA strands, leaving the parental strands as single-stranded targets. Single-

stranded, fluorescently labeled probes are then hybridized to these parental strands. In a

chromosome with a normal sequence orientation, the probe will bind to one chromatid,

resulting in a single fluorescent signal per chromosome. However, if an inversion is present, the

orientation of the DNA on one chromatid is reversed. This reversal causes the probe to bind to

the sister chromatid within the inverted region, resulting in a characteristic "switch" of the

fluorescent signal from one chromatid to the other. This distinct signal pattern provides

unambiguous evidence of an inversion.[1]

Performance Comparison
While direct head-to-head quantitative comparisons of sensitivity and specificity for inversion

detection are limited in published literature, the principles of the techniques and available data

allow for a robust qualitative and semi-quantitative assessment.
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Feature KROMATID dGH™ Traditional FISH

Inversion Detection Capability
High, especially for small,

cryptic inversions.[2][3]

Very low to none for most

inversions.

Principle

Single-stranded probe

hybridizes to a single

chromatid, revealing DNA

orientation.

Double-stranded probe

hybridizes to both chromatids,

masking orientation.

Signal for Inversion

Clear "switch" in signal from

one chromatid to the sister

chromatid.

No discernible change in

signal pattern for most

inversions.

Resolution

High-resolution detection of

inversions down to the

kilobase level is possible.[3]

The average resolution is ~1

MB, which is an order of

magnitude improvement over

traditional banding.[1]

Limited by the size of the

probe and the ability to visually

detect a shift in signal position,

typically in the megabase

range.

De Novo Discovery
Capable of genome-wide

discovery of inversions.[1][4]

Not suitable for de novo

discovery of inversions.

Confirmation of Known

Inversions
Yes

Limited to very large,

cytogenetically visible

inversions.

Complexity
Requires an additional step of

daughter strand removal.

Standard, widely used

protocol.

Experimental Evidence
A recent study by Liehr et al. (2025) demonstrated the power of Kromatid's dGH™ in identifying

small inverted duplications in small supernumerary marker chromosomes (sSMCs), which were

undetectable by conventional molecular cytogenetic methods.[2] In all five cases of

euchromatic sSMCs, the inversions were successfully detected using a custom dGH™ assay.

[2] This study provides strong evidence for the superior capability of dGH™ in detecting

complex rearrangements involving inversions that are cryptic to traditional FISH.
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Experimental Protocols
KROMATID dGH™ Protocol (Adapted from Ray et al.,
2013)
This protocol is based on the methodology described by Ray et al. (2013) for directional

genomic hybridization.

1. Cell Culture and BrdU Labeling:

Culture cells for one cell cycle in the presence of 5-bromo-2'-deoxyuridine (BrdU) to label the

newly synthesized DNA strands.

2. Metaphase Chromosome Preparation:

Arrest cells in metaphase using a mitotic inhibitor (e.g., colcemid).

Harvest cells and treat with a hypotonic solution to swell the cells.

Fix the cells using a methanol:acetic acid fixative.

Drop the fixed cell suspension onto microscope slides to prepare metaphase spreads.

3. Daughter Strand Removal:

Incorporate the fluorochrome Hoechst 33258 into the chromosomes.

Expose the slides to UV light to induce nicks in the BrdU-substituted daughter strands.

Digest the nicked daughter strands using an exonuclease (e.g., Exonuclease III).

4. Probe Hybridization:

Denature the single-stranded chromosomal DNA on the slide.

Apply the single-stranded, fluorescently labeled dGH™ probe to the slide.

Hybridize the probe to the chromosomal DNA overnight in a humidified chamber at 37°C.
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5. Post-Hybridization Washes and Visualization:

Wash the slides to remove unbound probe.

Counterstain the chromosomes with DAPI.

Visualize the slides using a fluorescence microscope equipped with appropriate filters.

Traditional FISH Protocol for Inversion Detection
(Generalized)
This protocol outlines the general steps for performing traditional FISH. Detecting inversions

with this method is challenging and generally limited to large pericentric inversions where a

shift in the signal relative to the centromere can be observed.

1. Metaphase Chromosome Preparation:

Culture and harvest cells to obtain metaphase chromosomes as described in the dGH™

protocol (step 2).

2. Slide Pretreatment:

Treat slides with RNase to remove cellular RNA.

Digest with pepsin to remove proteins and improve probe accessibility.

Dehydrate the slides through an ethanol series.

3. Denaturation:

Denature the chromosomal DNA on the slides by immersing them in a formamide solution at

an elevated temperature (e.g., 70°C).

Denature the double-stranded, fluorescently labeled DNA probe separately at a similar

temperature.

4. Hybridization:
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Apply the denatured probe to the denatured chromosomal DNA on the slide.

Cover with a coverslip and seal to prevent evaporation.

Incubate overnight in a humidified chamber at 37°C to allow the probe to anneal to its

complementary target sequence.

5. Post-Hybridization Washes and Visualization:

Wash the slides in a series of increasingly stringent salt solutions to remove non-specifically

bound probes.

Counterstain the chromosomes with DAPI.

Visualize the slides using a fluorescence microscope. For inversion detection, carefully

analyze the position of the signals relative to the centromere and telomeres.

Visualizing the Workflows
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KROMATID dGH™ Workflow for Inversion Detection

Cell & Chromosome Preparation

dGH™ Specific Steps

Hybridization & Visualization
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KROMATID dGH™ Experimental Workflow
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Traditional FISH Workflow for Inversion Detection
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Logical Signal Pathway for Inversion Detection

KROMATID dGH™

Traditional FISH

Inverted Sequence Single-Strand Hybridization Signal 'Switch' on Sister Chromatid

Inverted Sequence Double-Strand Hybridization No Change in Signal Pattern

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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